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Compound of Interest

Compound Name: Octan-2-yl carbonochloridate

Cat. No.: B098895

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical procedures for the handling and
disposal of Octan-2-yl carbonochloridate (also known as 2-Octyl chloroformate). Adherence
to these guidelines is essential for ensuring laboratory safety and minimizing risks associated
with this hazardous chemical.

Hazard Identification and Classification

Octan-2-yl carbonochloridate is a toxic and corrosive chemical that poses significant health
risks upon exposure. It is classified as acutely toxic if swallowed, in contact with skin, or if
inhaled.[1][2] It causes severe skin burns and eye damage.[2] The substance is also a
lachrymator, meaning it can cause tearing.[2]

GHS Hazard Statements:

H301: Toxic if swallowed[2]

H311: Toxic in contact with skin[2]

H314: Causes severe skin burns and eye damage[2]

H318: Causes serious eye damage[2]

H331: Toxic if inhaled[2]
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Hazard Classification

Category

Acute Toxicity, Oral

Category 3[1][2]

Acute Toxicity, Dermal

Category 3[2]

Acute Toxicity, Inhalation

Category 3[2]

Skin Corrosion/Irritation

Category 1B[2]

Serious Eye Damage/Eye Irritation

Category 1[2]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to prevent exposure.

Protection Type

Specification

Rationale

Respiratory Protection

NIOSH-approved full-face
respirator with appropriate
cartridges for organic vapors

and acid gases.[1]

Protects against inhalation of

toxic and corrosive vapors.[3]

Hand Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Viton®).[3]
Always inspect gloves before
use and use proper removal

technique.

Prevents skin contact and

absorption.[4]

Eye Protection

Tightly fitting safety goggles
and a face shield.[1]

Protects eyes from splashes
and vapors that cause severe

damage.[4]

Skin and Body Protection

Chemical-resistant apron, and
a flame-retardant lab coat or a
full chemical suit (e.g.,
Tychem®).[3]

Provides a barrier against skin

contact and chemical burns.

Footwear

Closed-toe, chemical-resistant

boots.

Protects feet from spills.
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Handling and Storage Protocol

Engineering Controls:

o Always handle Octan-2-yl carbonochloridate in a well-ventilated laboratory, inside a
certified chemical fume hood.

o Ensure safety showers and eyewash stations are readily accessible and have been recently
tested.[5]

Procedural Steps for Handling:

Preparation: Before starting any work, ensure all necessary PPE is worn correctly. Prepare
all required equipment and reagents to minimize the duration of handling.

o Dispensing: Use a syringe or a cannula for transferring the liquid to avoid splashes. If
pouring is necessary, do so slowly and carefully.

» During Reaction: Keep the reaction vessel closed to the extent possible. If heating is
required, use a well-controlled heating mantle and monitor the reaction closely.

e Post-Reaction: Quench any unreacted Octan-2-yl carbonochloridate carefully with a
suitable nucleophile (e.g., a solution of sodium hydroxide), ensuring the quenching process
is also performed in the fume hood.

Storage:

» Store in a cool, dry, and well-ventilated area away from incompatible materials such as
water, strong bases, and oxidizing agents.[6]

» Keep the container tightly sealed and clearly labeled.[1]

Emergency Procedures and First Aid
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Exposure Scenario

Immediate Action

Inhalation

Move the affected person to fresh air
immediately. If breathing is difficult, administer

oxygen. Seek immediate medical attention.[7]

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes while
removing contaminated clothing and shoes.[5]

Seek immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[7] Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person.[7] Seek immediate medical

attention.

Spill and Waste Disposal Plan

Spill Response:

o Evacuate the area immediately.

o Wear the appropriate PPE as detailed in Section 2 before attempting to clean up.

» For small spills, absorb with an inert, non-combustible material (e.g., vermiculite, dry sand).

o Collect the absorbed material into a suitable, labeled container for hazardous waste

disposal.[7]

e Ventilate the area and wash the spill site after the material has been removed.

Waste Disposal:

© 2025 BenchChem. All rights reserved.

4/6 Tech Support


https://www.chemicalbook.com/msds/2-octyl-chloroformate.pdf
https://download.basf.com/p1/OPIC_090080e88360ffda/en/Acid_Chlorides_and_Chloroformates_-_Safety_and_Handling
https://www.chemicalbook.com/msds/2-octyl-chloroformate.pdf
https://www.chemicalbook.com/msds/2-octyl-chloroformate.pdf
https://www.chemicalbook.com/msds/2-octyl-chloroformate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» All waste materials, including empty containers and contaminated PPE, must be disposed of
as hazardous waste.

e Do not dispose of Octan-2-yl carbonochloridate down the drain.
» Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow Diagram

Caption: Workflow for handling Octan-2-yl carbonochloridate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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